3-Bromobenzyl 7-methyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-yl sulfide

• Molecular Formula: C18H17BrN2S2
• Molecular Weight: 405.4 g/mol
• IUPAC Name: 4-[(3-bromophenyl)methylsulfanyl]-7-methyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidine
• InChI: InChI=1S/C18H17BrN2S2/c1-11-5-6-14-15(7-11)23-18-16(14)17(20-10-21-18)22-9-12-3-2-4-13(19)8-12/h2-4,8,10-11H,5-7,9H2,1H3
• InChI Key: LXRKVFCSVXDODU-UHFFFAOYSA-N
• SMILES: CC1CCC2=C(C1)SC3=C2C(=NC=N3)SCC4=CC(=CC=C4)Br

Description

3-Bromobenzyl 7-methyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-yl sulfide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 3-Bromobenzyl 7-methyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-yl sulfide is not fully understood. However, studies have suggested that this compound may exert its anti-cancer activity by inhibiting the activity of certain enzymes involved in cancer cell proliferation and survival. Additionally, this compound has also been shown to modulate the activity of various signaling pathways involved in inflammation, viral infections, and bacterial infections.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. Studies have suggested that this compound may induce apoptosis (programmed cell death) in cancer cells, inhibit the production of pro-inflammatory cytokines, and reduce the replication of certain viruses and bacteria.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 3-Bromobenzyl 7-methyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-yl sulfide in lab experiments is its high potency and selectivity towards cancer cells. Additionally, this compound has also been shown to exhibit low toxicity towards normal cells, making it a promising candidate for further development as an anti-cancer drug. However, one of the major limitations of using this compound in lab experiments is its low solubility in water, which may limit its bioavailability and efficacy in vivo.

Future Directions

There are several future directions for the study of 3-Bromobenzyl 7-methyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-yl sulfide. One of the major directions is the further optimization of the synthesis method to improve the yield and purity of the compound. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various fields of scientific research. Finally, the development of novel drug delivery systems that can improve the bioavailability and efficacy of this compound in vivo is also an important direction for future research.

Synthesis Methods

The synthesis method of 3-Bromobenzyl 7-methyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-yl sulfide involves a multi-step process that includes the reaction of 3-bromobenzyl bromide with 2-amino-4-methylthiophenol to form 3-bromobenzyl 2-amino-4-methylthiophenol. This intermediate is then reacted with 2-chloro-4,5,6,7-tetrahydrobenzo[b]thiophene to form the final product, this compound.

Scientific Research Applications

3-Bromobenzyl 7-methyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-yl sulfide has been extensively studied for its potential applications in various fields of scientific research. One of the major applications of this compound is in the field of medicinal chemistry, where it has been shown to exhibit potent anti-cancer activity. Additionally, this compound has also been studied for its anti-inflammatory, anti-viral, and anti-bacterial properties.